RETRA hydrochloride
RETRA hydrochloride
Antitumor agent. Inhibits tumor cell growth in a mutant p53- and p73-dependent manner in vitro and in vivo (IC50 = 4 μM). Transcriptionally activates expression of p53-responsive genes and induces activation of effector caspases 3 and 7.
Brand Name:
Vulcanchem
CAS No.:
1173023-52-3
VCID:
VC0004650
InChI:
InChI=1S/C11H11NO3S2.ClH/c13-8-2-1-7(5-9(8)14)10(15)6-17-11-12-3-4-16-11;/h1-2,5,13-14H,3-4,6H2;1H
SMILES:
C1CSC(=N1)SCC(=O)C2=CC(=C(C=C2)O)O.Cl
Molecular Formula:
C11H12ClNO3S2
Molecular Weight:
305.791
RETRA hydrochloride
CAS No.: 1173023-52-3
Inhibitors
VCID: VC0004650
Molecular Formula: C11H12ClNO3S2
Molecular Weight: 305.791
CAS No. | 1173023-52-3 |
---|---|
Product Name | RETRA hydrochloride |
Molecular Formula | C11H12ClNO3S2 |
Molecular Weight | 305.791 |
IUPAC Name | 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrochloride |
Standard InChI | InChI=1S/C11H11NO3S2.ClH/c13-8-2-1-7(5-9(8)14)10(15)6-17-11-12-3-4-16-11;/h1-2,5,13-14H,3-4,6H2;1H |
Standard InChIKey | ZZAVDVMJZKDBIB-UHFFFAOYSA-N |
SMILES | C1CSC(=N1)SCC(=O)C2=CC(=C(C=C2)O)O.Cl |
Description | Antitumor agent. Inhibits tumor cell growth in a mutant p53- and p73-dependent manner in vitro and in vivo (IC50 = 4 μM). Transcriptionally activates expression of p53-responsive genes and induces activation of effector caspases 3 and 7. |
Synonyms | 2-[(4,5-Dihydro-2-thiazolyl)thio]-1-(3,4-dihydroxyphenyl)ethanone hydrochloride |
PubChem Compound | 46861546 |
Last Modified | Nov 11 2021 |
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